Ethyl 5-((tert-butoxycarbonyl)amino)-2-methylthiazole-4-carboxylate

• IUPAC Name: ethyl 2-methyl-5-[(2-methylpropan-2-yl)oxycarbonylamino]-1,3-thiazole-4-carboxylate
• InChI: InChI=1S/C12H18N2O4S/c1-6-17-10(15)8-9(19-7(2)13-8)14-11(16)18-12(3,4)5/h6H2,1-5H3,(H,14,16)
• InChI Key: OEEIUXJIBAMTPI-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC(=N1)C)NC(=O)OC(C)(C)C
• Molecular Formula: C12H18N2O4S
• Molecular Weight: 286.35 g/mol

Description

This compound is a type of tert-butoxycarbonyl-protected amino acid. The tert-butoxycarbonyl (Boc) group is a protecting group used in organic synthesis. The Boc group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide.

Synthesis Analysis

The synthesis of this compound involves the use of tert-butoxycarbonyl-protected amino acids (Boc-AAILs). These are prepared by neutralizing imidazolium hydroxide with commercially available Boc-protected amino acids. The resulting protected AAILs are then used as starting materials in dipeptide synthesis with commonly used coupling reagents.

Molecular Structure Analysis

The molecular formula of this compound is C11H16N2O5. Its average mass is 256.255 Da and its monoisotopic mass is 256.105927 Da.

Chemical Reactions Analysis

In terms of chemical reactions, the Boc-AAILs are used as starting materials in dipeptide synthesis with commonly used coupling reagents. The distinctive coupling reagent N,N’-diethylene-N’'-2-chloroethyl thiophosphoramide was found to enhance amide formation in the Boc-AAILs without the addition of a base, giving the dipeptides in satisfactory yields in 15 minutes.

Scientific Research Applications

Organic Synthesis

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Peptide Synthesis

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Ionic Liquids

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High-Temperature Deprotection

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Synthesis Optimization

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Mechanism of Action

The mechanism of action of this compound in chemical reactions involves the use of Boc-AAILs as efficient reactants and reaction media in organic synthesis when their reactive side chain and N-terminus are chemically protected.

Future Directions

The future directions for this compound could involve further exploration of its use in peptide synthesis. The use of Boc-AAILs in peptide synthesis is a relatively new area of research, and there is potential for further development and optimization of this process. Additionally, the development of novel room-temperature ionic liquids (RTILs) consisting of the 1-ethyl-3-methylimidazolium cation ([emim]) and the anions of 20 commercially available Boc-protected amino acids could be an area of future research.